2-(4-fluorophenyl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]acetamide
• InChI: InChI=1S/C18H21FN2O2S/c19-15-5-3-14(4-6-15)12-18(22)20-13-16(17-2-1-9-23-17)21-7-10-24-11-8-21/h1-6,9,16H,7-8,10-13H2,(H,20,22)
• InChI Key: MNEOYIGDXVEAEF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)CC2=CC=C(C=C2)F)C3=CC=CO3
• Molecular Formula: C18H21FN2O2S
• Molecular Weight: 348.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicinal chemistry, drug discovery, and biological studies. This compound is also known as FTA-2, and it is a synthetic derivative of the natural product furanomycin.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Anticonvulsant Activities : A study by Kohn et al. (1993) elaborated on the synthesis of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including those with furan and thiomorpholine components, showcasing their potential as anticonvulsants. This research highlighted the structure-activity relationships within this novel class of compounds, pinpointing the significance of stringent steric and electronic requirements for maximal activity (Kohn et al., 1993).

• Crystal Structure and Vibrational Properties : Sun et al. (2021) conducted a study on the crystal structure, vibrational properties, and DFT studies of a similar compound, showcasing the structural intricacies and molecular interactions within such molecules. The research provided a comprehensive understanding of the molecule's crystallography and theoretical insights into its behavior (Sun et al., 2021).

Biological Activity

• Inhibition of Src Kinase and Anticancer Activities : Fallah-Tafti et al. (2011) explored the synthesis of N-benzyl substituted acetamide derivatives, revealing their Src kinase inhibitory and anticancer activities. This work contributes to understanding the role of such compounds in potential therapeutic applications against various cancers (Fallah-Tafti et al., 2011).

• Antimicrobial and Hemolytic Activity : Research by Gul et al. (2017) focused on the antimicrobial evaluation and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives. This study demonstrated the potential of such compounds in antimicrobial applications, offering insights into their efficacy and toxicity profile (Gul et al., 2017).

Imaging and Diagnostic Applications

• Imaging of Translocator Protein (18 kDa) in the Infarcted Rat Brain : Yui et al. (2010) evaluated 18F-labeled PET ligands for their kinetics in the monkey brain and for imaging translocator protein (18 kDa) in the infarcted rat brain. This research underscores the potential of fluorinated compounds in the development of imaging agents for neurological applications (Yui et al., 2010).